N~4~-(2,4-dimethoxyphenyl)-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide

• IUPAC Name: 4-N-(2,4-dimethoxyphenyl)-1-N,1-N-diethylpiperidine-1,4-dicarboxamide
• InChI: InChI=1S/C19H29N3O4/c1-5-21(6-2)19(24)22-11-9-14(10-12-22)18(23)20-16-8-7-15(25-3)13-17(16)26-4/h7-8,13-14H,5-6,9-12H2,1-4H3,(H,20,23)
• InChI Key: PQKARMIFPCHGRI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)N1CCC(CC1)C(=O)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C19H29N3O4
• Molecular Weight: 363.5 g/mol

Description

N~4~-(2,4-dimethoxyphenyl)-N~1~,N~1~-diethyl-1,4-piperidinedicarboxamide, commonly known as DMPEA, is a synthetic compound that belongs to the family of piperidine derivatives. It has been extensively studied for its potential application in the field of medicinal chemistry due to its unique chemical structure and pharmacological properties.

Mechanism of Action

The exact mechanism of action of DMPEA is not fully understood. However, it is believed to act as a sodium channel blocker, which leads to the inhibition of nerve impulses and subsequent analgesic effects. It has also been found to modulate the activity of GABA receptors, which may contribute to its anticonvulsant properties.
Biochemical and Physiological Effects:
DMPEA has been found to produce analgesic, anti-inflammatory, and anticonvulsant effects in various animal models. It has also been found to have a low toxicity profile and is well-tolerated in animals. However, further studies are needed to determine its safety and efficacy in humans.

Advantages and Limitations for Lab Experiments

DMPEA has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its pharmacological properties. However, its low solubility in water may limit its use in certain experiments, and its potential toxicity may require special precautions when handling.

Future Directions

There are several potential future directions for the study of DMPEA. One area of interest is its potential use as a treatment for neuropathic pain and other chronic pain conditions. It may also be studied for its potential use as a local anesthetic and for its anticonvulsant properties. Further studies are needed to determine its safety and efficacy in humans and to elucidate its exact mechanism of action. Additionally, the development of new synthetic methods for DMPEA may lead to improved yields and purity, which could facilitate its use in future research.

Synthesis Methods

DMPEA can be synthesized through a multi-step process involving the reaction of 2,4-dimethoxybenzaldehyde with diethyl malonate followed by the addition of piperidine and subsequent hydrolysis and decarboxylation. The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

DMPEA has been studied extensively for its potential application in the field of medicinal chemistry. It has been found to possess various pharmacological properties, including analgesic, anti-inflammatory, and anticonvulsant activities. It has also been studied for its potential use as a local anesthetic and as a treatment for neuropathic pain.